Cas no 54696-60-5 (2-Pyridinamine, N-(4-methylphenyl)-3-nitro-)

• Product Name: 2-Pyridinamine, N-(4-methylphenyl)-3-nitro-
• CAS No: 54696-60-5
• MF: C₁₂H₁₁N₃O₂
• MW: 229.234642267227
• CID: 353912
• PubChem ID: 12445401
• Update Time: 2025-04-19

2-Pyridinamine, N-(4-methylphenyl)-3-nitro- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinamine, N-(4-methylphenyl)-3-nitro-
• N-(4-methylphenyl)-3-nitro-2-Pyridinamine
• N-(4-methylphenyl)-3-nitropyridin-2-amine
• 3-nitro-N-p-tolylpyridin-2-amine
• AKOS008858647
• 54696-60-5
• DTXSID10498555
• FT-0752432
• SCHEMBL2177712
• HLMXCGYQUGFYJW-UHFFFAOYSA-N

• Inchi： 1S/C12H11N3O2/c1-9-4-6-10(7-5-9)14-12-11(15(16)17)3-2-8-13-12/h2-8H,1H3,(H,13,14)
• InChI Key： HLMXCGYQUGFYJW-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CN=C1NC1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 229.08523
• Monoisotopic Mass: 229.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 70.7Ų

Experimental Properties

• PSA: 68.06